![molecular formula C9H10N2O B2874470 5-Amino-1,2-dihydroisoquinolin-3(4H)-one CAS No. 1935269-00-3](/img/structure/B2874470.png)
5-Amino-1,2-dihydroisoquinolin-3(4H)-one
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Description
5-Amino-1,2-dihydroisoquinolin-3(4H)-one is a useful research compound. Its molecular formula is C9H10N2O and its molecular weight is 162.192. The purity is usually 95%.
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Scientific Research Applications
Anticancer and Antimicrobial Applications
Research has highlighted the synthesis of novel compounds derived from 5-Amino-1,2-dihydroisoquinolin-3(4H)-one, exhibiting significant anticancer and antimicrobial activities. For instance, a study by Şener et al. (2018) synthesized a series of 2,4-dihydroxyquinoline derived disazo dyes from 5-amino-4-phenylazo-3-methyl-1H-pyrazole derivatives. These compounds demonstrated notable DNA protection, antimicrobial, and anticancer activities, with some compounds showing cytotoxicity against specific cancer cell lines, indicating their potential use as drugs or drug additives (Şener et al., 2018).
Chemical Synthesis and Medicinal Chemistry
Other studies have explored the chemical properties and synthetic routes involving this compound derivatives. For example, Dhami et al. (2009) approached the synthesis of 4-methyl- and 4-benzyl-5-aminoisoquinolin-1-ones, closely related to the PARP-1 inhibitor 5-AIQ, through Pd-catalysed cyclisations. These derivatives were potent inhibitors of PARP-1 activity, showcasing the versatility of this compound in synthesizing biologically active compounds (Dhami et al., 2009).
Corrosion Inhibition
In the field of materials science, derivatives of this compound have been investigated for their anticorrosion properties. Faydy et al. (2017) examined the effectiveness of 5-amino-8-hydroxyquinolines derivatives in inhibiting corrosion of carbon steel in hydrochloric acid solution. The study concluded that these derivatives displayed high inhibition efficiency, making them valuable for corrosion protection applications (Faydy et al., 2017).
Nonlinear Optical Properties
The electronic structure and nonlinear optical (NLO) properties of novel compounds derived from this compound have also been a subject of study. Halim and Ibrahim (2017) synthesized and analyzed a new derivative, focusing on its DFT calculations, electronic absorption spectra, and NLO analysis. The results indicated the compound's potential in applications requiring specific electronic and optical properties (Halim & Ibrahim, 2017).
Properties
IUPAC Name |
5-amino-2,4-dihydro-1H-isoquinolin-3-one |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H10N2O/c10-8-3-1-2-6-5-11-9(12)4-7(6)8/h1-3H,4-5,10H2,(H,11,12) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BFNJERVAPKLADP-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C2=C(CNC1=O)C=CC=C2N |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H10N2O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
162.19 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.